Cas no 2731014-43-8 (1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride)

• Product Name: 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride
• CAS No: 2731014-43-8
• MF: C₁₁H₁₄ClF₃N₂O₂S
• MW: 330.754271030426
• CID: 6270360
• PubChem ID: 165691649
• Update Time: 2025-06-08

1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37104718
• 2731014-43-8
• 1-(2-trifluoromethanesulfonylphenyl)piperazine hydrochloride
• 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride

• Inchi： 1S/C11H13F3N2O2S.ClH/c12-11(13,14)19(17,18)10-4-2-1-3-9(10)16-7-5-15-6-8-16;/h1-4,15H,5-8H2;1H
• InChI Key： KRTOMMLHYYWPNG-UHFFFAOYSA-N
• SMILES： Cl.S(C(F)(F)F)(C1C=CC=CC=1N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 330.0416610g/mol
• Monoisotopic Mass: 330.0416610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride

Introduction to 1-(2-Trifluoromethanesulfonylphenyl)piperazine Hydrochloride (CAS No. 2731014-43-8)

1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride, identified by its CAS number 2731014-43-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethanesulfonyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride consists of a piperazine ring substituted with a phenyl group at the 2-position, which is further functionalized with a trifluoromethanesulfonyl moiety. This unique arrangement contributes to its distinct chemical and pharmacological characteristics. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various experimental and industrial applications.

In recent years, there has been growing interest in exploring the therapeutic potential of piperazine derivatives, particularly those incorporating fluorinated substituents. The trifluoromethanesulfonyl group is known to enhance the metabolic stability and binding affinity of molecules, making them more effective in targeting specific biological pathways. This compound has been studied for its potential role in the development of drugs that modulate neurotransmitter systems, particularly serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

One of the most compelling aspects of 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride is its structural similarity to known pharmacologically active compounds. This similarity suggests that it may exhibit comparable effects while also offering new opportunities for drug design and optimization. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles.

Recent studies have begun to unravel the mechanisms by which this compound interacts with biological targets. Initial investigations suggest that it may exert its effects by modulating the activity of serotonin receptors, particularly 5-HT1A and 5-HT2A receptors. These receptors are involved in a wide range of physiological processes, including mood regulation, cognitive function, and pain perception. By selectively targeting these receptors, 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride holds promise as a potential therapeutic agent for conditions associated with dysregulation of serotonin signaling.

The synthesis of 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethanesulfonyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In addition to its potential therapeutic applications, 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride has also been explored for its role in biochemical research. Its unique structure makes it a useful tool for studying enzyme inhibition and receptor binding interactions. By using this compound as a probe molecule, researchers can gain insights into the mechanisms underlying various biological processes and develop new strategies for drug discovery.

The pharmacokinetic properties of 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preliminary studies suggest that it exhibits moderate oral bioavailability and undergoes metabolic degradation via cytochrome P450 enzymes. These findings provide valuable information for designing clinical trials and developing dosage regimens that maximize efficacy while minimizing side effects.

The safety profile of 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride is also being carefully evaluated through preclinical studies. These studies aim to identify any potential toxicities or adverse effects associated with the compound. By assessing its safety profile early in the drug development process, researchers can mitigate risks and ensure that only the most promising candidates advance to clinical testing.

In conclusion, 1-(2-Trifluoromethanesulfonylphenyl)piperazine hydrochloride (CAS No. 2731014-43-8) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating neurological disorders and its utility as a tool for biochemical research make it a compelling subject for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the development of novel therapeutics.